Cas no 77177-20-9 ((1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol)

(1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol structure
77177-20-9 structure
Product Name:(1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol
CAS No:77177-20-9
MF:C11H13N3O2
MW:219.239822149277
CID:3103113
PubChem ID:5200215
Update Time:2025-04-21

(1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol Chemical and Physical Properties

Names and Identifiers

    • (1-benzyl-1H-1,2,3-triazole-4,5-diyl)dimethanol
    • AKOS005620440
    • STK785154
    • 1-benzyl-4,5-di(hydroxymethyl)-1H-[1,2,3]triazole
    • [1-benzyl-5-(hydroxymethyl)triazol-4-yl]methanol
    • RUDYGYNIIYYREE-UHFFFAOYSA-N
    • [1-Benzyl-4-(hydroxymethyl)-1H-1,2,3-triazol-5-yl]methanol
    • 77177-20-9
    • 1H-1,2,3-Triazole-4,5-dimethanol, 1-(phenylmethyl)-
    • (1-benzyl-1{H}-1,2,3-triazole-4,5-diyl)dimethanol
    • Inchi: 1S/C11H13N3O2/c15-7-10-11(8-16)14(13-12-10)6-9-4-2-1-3-5-9/h1-5,15-16H,6-8H2
    • InChI Key: RUDYGYNIIYYREE-UHFFFAOYSA-N
    • SMILES: OCC1=C(CO)N=NN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.100776666Da
  • Monoisotopic Mass: 219.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 71.2Ų

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